Cas no 123877-14-5 ((4alpha,6alpha)-spartein-4-ol)

• Product Name: (4alpha,6alpha)-spartein-4-ol
• CAS No: 123877-14-5
• MF: C₁₅H₂₆N₂O
• MW: 250.379744052887
• CID: 1216295
• PubChem ID: 183675
• Update Time: 2025-04-20

(4alpha,6alpha)-spartein-4-ol Chemical and Physical Properties

Names and Identifiers

• (4alpha,6alpha)-spartein-4-ol
• (+)-(4S)-Hydroxysparteine
• 7,14-Methano-2H,6H-dipyrido(1,2-a:1',2'-e)(1,5)diazocin-2-ol, dodecahydro-, (2S-(2alpha,7alpha,7abeta,14alpha,14aalpha))-
• DTXSID20924618
• 13alpha-Hydroxypachycarpine
• 123877-14-5
• Spartein-4-ol
• 4(S)-Hydroxy-(+)-sparteine
• 13-Hydroxy-(+)-sparteine

• Inchi： 1S/C15H26N2O/c18-13-4-6-17-9-11-7-12(15(17)8-13)10-16-5-2-1-3-14(11)16/h11-15,18H,1-10H2/t11-,12-,13-,14-,15-/m0/s1
• InChI Key： MMXKVQSOWVEFOB-YTFOTSKYSA-N
• SMILES： O[C@H]1CCN2C[C@@H]3C[C@@H](CN4CCCC[C@H]43)[C@@H]2C1

Computed Properties

• Exact Mass: 250.20468
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 26.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids